molecular formula C21H36O3S B8588314 Propan-2-yl 2-dodecylbenzene-1-sulfonate CAS No. 139972-40-0

Propan-2-yl 2-dodecylbenzene-1-sulfonate

Cat. No.: B8588314
CAS No.: 139972-40-0
M. Wt: 368.6 g/mol
InChI Key: POCCEQRNLCTSPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propan-2-yl 2-dodecylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C21H36O3S and its molecular weight is 368.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

139972-40-0

Molecular Formula

C21H36O3S

Molecular Weight

368.6 g/mol

IUPAC Name

propan-2-yl 2-dodecylbenzenesulfonate

InChI

InChI=1S/C21H36O3S/c1-4-5-6-7-8-9-10-11-12-13-16-20-17-14-15-18-21(20)25(22,23)24-19(2)3/h14-15,17-19H,4-13,16H2,1-3H3

InChI Key

POCCEQRNLCTSPC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In Example of preparation of material 15, 2-octanol was used in place of 2-propanol in Example of preparation of material 14. In Example of preparation of material 16, dodecylbenzene sulfonyl chloride was used in place of p-toluene sulfonyl chloride in Example of preparation of material 14. Other procedures were made in the same way as Example of preparation of material 14. In Example of preparation of material 15, 1-methylheptyl p-toluenesulfonate was obtained in the yield of 72% and, in Example of preparation of material 16, 1-methylethyl dodecylbenzene sulfonate was obtained in the yield of 83%.
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